Cas no 1387565-82-3 (4-Fluoro-2-(2-methylthiazol-4-yl)phenol)

• Product Name: 4-Fluoro-2-(2-methylthiazol-4-yl)phenol
• CAS No: 1387565-82-3
• MF: C₁₀H₈FNOS
• MW: 209.24002456665
• CID: 5054572
• Update Time: 2025-06-13

4-Fluoro-2-(2-methylthiazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(2-methylthiazol-4-yl)phenol
• 4-FLUORO-2-(2-METHYL-1,3-THIAZOL-4-YL)PHENOL
• 4-Fluoro-2-(2-methylthiazol-4-yl)phenol, AldrichCPR

• Inchi： 1S/C10H8FNOS/c1-6-12-9(5-14-6)8-4-7(11)2-3-10(8)13/h2-5,13H,1H3
• InChI Key： ZPWOYAQNLTWCHB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=C(C=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-Fluoro-2-(2-methylthiazol-4-yl)phenol

Recent Advances in the Study of 4-Fluoro-2-(2-methylthiazol-4-yl)phenol (CAS: 1387565-82-3)

The compound 4-Fluoro-2-(2-methylthiazol-4-yl)phenol (CAS: 1387565-82-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-phenol scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel heterocyclic compounds, which are often pivotal in the development of new drugs. The presence of both fluorine and thiazole moieties in the molecule enhances its bioactivity and selectivity, making it a valuable scaffold for targeting specific biological pathways.

Recent pharmacological studies have investigated the compound's potential as an anti-inflammatory and antimicrobial agent. Preliminary results indicate that 4-Fluoro-2-(2-methylthiazol-4-yl)phenol exhibits significant inhibitory effects on certain inflammatory markers and microbial strains. These findings suggest its possible application in treating inflammatory diseases and infections, although further in vivo studies are required to validate these effects.

In addition to its therapeutic potential, the compound has also been studied for its physicochemical properties. Researchers have utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structure and stability. These studies are crucial for understanding the compound's behavior under different conditions and for optimizing its formulation in drug delivery systems.

Despite the promising findings, challenges remain in the development of 4-Fluoro-2-(2-methylthiazol-4-yl)phenol as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-Fluoro-2-(2-methylthiazol-4-yl)phenol (CAS: 1387565-82-3) represents a promising candidate in the field of drug discovery. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for further research. Continued exploration of its pharmacological properties and optimization of its drug-like characteristics will be critical in unlocking its full therapeutic potential.